Cas no 205385-47-3 (L-Proline, L-prolyl-L-glutaminyl-L-prolyl-L-lysyl-L-lysyl-L-lysyl-)

• Product Name: L-Proline, L-prolyl-L-glutaminyl-L-prolyl-L-lysyl-L-lysyl-L-lysyl-
• CAS No: 205385-47-3
• MF: C₃₈H₆₇N₁₁O₉
• MW: 822.006888628006
• CID: 1394393
• PubChem ID: 10190988
• Update Time: 2025-04-20

L-Proline, L-prolyl-L-glutaminyl-L-prolyl-L-lysyl-L-lysyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-1-[(2S)-5-amino-5-oxo-2-[[(2S)-pyrrolidine-2-carbonyl]amino]pentanoyl]pyrrolidine-2-carbonyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoy
• L-Proline, L-prolyl-L-glutaminyl-L-prolyl-L-lysyl-L-lysyl-L-lysyl-
• DTXSID40436521
• 205385-47-3

• Inchi： 1S/C38H67N11O9/c39-18-4-1-10-25(34(53)46-27(12-3-6-20-41)36(55)49-23-9-15-30(49)38(57)58)44-33(52)26(11-2-5-19-40)45-35(54)29-14-8-22-48(29)37(56)28(16-17-31(42)50)47-32(51)24-13-7-21-43-24/h24-30,43H,1-23,39-41H2,(H2,42,50)(H,44,52)(H,45,54)(H,46,53)(H,47,51)(H,57,58)/t24-,25-,26-,27-,28-,29-,30-/m0/s1
• InChI Key： GPUDIWKEEMRKEF-FLMSMKGQSA-N
• SMILES： O=C([C@H](CCC(N)=O)NC([C@@H]1CCCN1)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](CCCCN)C(N[C@@H](CCCCN)C(N1CCC[C@H]1C(=O)O)=O)=O)=O)CCCCN)=O

Computed Properties

• Exact Mass: 821.51281
• Monoisotopic Mass: 821.51232276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 58
• Rotatable Bond Count: 26
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 328Ų

Experimental Properties

• PSA: 327.5